Cas no 13446-03-2 (Manganese(II) bromide)

Manganese(II) bromide (MnBr₂) is an inorganic compound commonly used in chemical synthesis and catalysis. It appears as a pink crystalline solid, highly soluble in water and polar solvents. The compound serves as a precursor in the preparation of other manganese-based materials and finds applications in organic reactions, including bromination and oxidation processes. Its high purity and stability make it suitable for laboratory and industrial use. MnBr₂ is also employed in electrochemical studies and as a dopant in optoelectronic materials. Proper handling is required due to its hygroscopic nature. Storage in a dry, airtight environment is recommended to maintain its integrity.

Manganese(II) bromide structure

Product name:Manganese(II) bromide

CAS No:13446-03-2

MF:Br₂Mn

MW:214.746047973633

MDL:MFCD00011113

CID:49243

PubChem ID:24853393

Manganese(II) bromide Chemical and Physical Properties

Names and Identifiers

- Manganese(II) bromide
- Manganese bromide
- Managanese bromide
- Manganese dibromide
- MnBr2
- Manganousbromide
- Dibromomanganese
- Dibromomanganese(II)
- MANGANESE BROMIDE (OUS)
- Manganous bromide
- MANGANESE (II) BROMIDE
- Manganese bromide (MnBr2)
- Manganese(II) bromide, anhydrous, 99%, H2O <0.3%
- Manganese(II) Bromide, Anhydrous 99.9%
- Manganese(II) broMide, anhydrous, Min. 97% (99.9%-Mn)
- Manganese(II) broMide 98%
- Manganese (II) bromide≥98%
- manganesebromide(mnbr2)
- MDL： MFCD00011113
- Inchi： 1S/2BrH.Mn/h2*1H;/q;;+2/p-2
- InChI Key： RJYMRRJVDRJMJW-UHFFFAOYSA-L
- SMILES： [Mn](Br)Br

Computed Properties

Exact Mass: 212.77500
Monoisotopic Mass: 212.774725
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 3
Rotatable Bond Count: 0
Complexity: 0
Covalently-Bonded Unit Count: 3
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 0
Surface Charge: 0

Experimental Properties

Color/Form: Rose red crystal, deliquescent, very soluble in water.
Density: 4.385 g/mL at 25 °C(lit.)
Melting Point: 698°C
Boiling Point: °Cat760mmHg
Flash Point: °C
Water Partition Coefficient: Soluble in water. (1273g/L)
Stability/Shelf Life: Stable, but very hygroscopic. Incompatible with strong oxidizing agents. Store under a dry atmosphere.
PSA: 0.00000
LogP: -5.99200
Solubility: Soluble in water
Vapor Pressure: No data available
Merck: 14,5725
Sensitiveness: Hygroscopic

Manganese(II) bromide Security Information

Symbol:
Signal Word：Warning
Hazard Statement： H302 + H312 + H332
Warning Statement： P280
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： 20/21/22
Safety Instruction： S36
FLUKA BRAND F CODES：3-10
Hazardous Material Identification：
Risk Phrases：R20/21/22
Safety Term：S36
TSCA：Yes
Storage Condition：Store in a cool, dry place. Keep container closed when not in use.

Manganese(II) bromide Customs Data

HS CODE：28275900

Manganese(II) bromide Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	M41450-50g	Managanese bromide	13446-03-2	99%	50g	￥1868.0	2022-04-27
Ambeed	A461031-5g	Manganese(ii)bromide	13446-03-2	98%	5g	$41.0	2025-02-19
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	M838741-1g	Manganese(II) bromide	13446-03-2	99%	1g	￥80.00	2022-09-01
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	M838741-10g	Manganese(II) bromide	13446-03-2	99%	10g	￥552.00	2022-09-01
SHANG HAI XIAN DING Biotechnology Co., Ltd.	93-2506-10g	Manganese(II) bromide	13446-03-2	min.97%(99.9%-Mn)	10g	513.0CNY	2021-07-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.	93-2506-10g	Manganese(II) bromide	13446-03-2	min.97%(99.9%-Mn)	10g	513CNY	2021-05-10
SHANG HAI XIAN DING Biotechnology Co., Ltd.	L-HG786-1g	Manganese(II)bromide,anhydrous,min.97%(99.9%-Mn)	13446-03-2	98%	1g	￥97.0	2022-07-28
abcr	AB207289-50 g	Manganese(II) bromide, anhydrous, 99%, H2O <0.3%; .	13446-03-2	99%	50 g	€292.00	2023-07-20
abcr	AB120969-10 g	Manganese(II) bromide, anhydrous, 97%; .	13446-03-2	97%	10 g	€60.00	2023-07-20
abcr	AB120969-50 g	Manganese(II) bromide, anhydrous, 97%; .	13446-03-2	97%	50 g	€204.00	2023-07-20